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Compound of Interest

Compound Name: 4-lodotoluene

Cat. No.: B166478

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety and handling information for 4-iodotoluene (p-
iodotoluene), a versatile reagent frequently employed in organic synthesis, particularly in the
formation of carbon-carbon and carbon-heteroatom bonds. Adherence to these guidelines is
essential to ensure a safe laboratory environment and the integrity of experimental outcomes.

Hazard Identification and Classification

4-lodotoluene is classified as a hazardous substance. The Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals provides the following classifications:

Skin Irritation (Category 2): Causes skin irritation.[1]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May
cause respiratory irritation.[1]

Acute Toxicity, Oral (Category 4): Harmful if swallowed (in some classifications).[2][3][4]

Acute Toxicity, Dermal (Category 4): Harmful in contact with skin (in some classifications).[2]

GHS Pictogram:

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b166478?utm_src=pdf-interest
https://www.benchchem.com/product/b166478?utm_src=pdf-body
https://www.benchchem.com/product/b166478?utm_src=pdf-body
https://www.rsc.org/suppdata/qo/c4/c4qo00198b/c4qo00198b1.pdf
https://www.rsc.org/suppdata/qo/c4/c4qo00198b/c4qo00198b1.pdf
https://www.rsc.org/suppdata/qo/c4/c4qo00198b/c4qo00198b1.pdf
https://odp.library.tamu.edu/chemistry/chapter/nobel-prize-synthesis-suzuki-miyaura-coupling-ring-closing-metathesis/
https://www.youtube.com/watch?v=l5LRdwZRT6E
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Suzuki_Coupling_using_4_Iodophenylboronic_Acid.pdf
https://odp.library.tamu.edu/chemistry/chapter/nobel-prize-synthesis-suzuki-miyaura-coupling-ring-closing-metathesis/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

E&#x26A0;&#XFEOF;

Signal Word: Warning[1][2]

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

H302: Harmful if swallowed.[2][3][4]

H312: Harmful in contact with skin.[2]

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of 4-iodotoluene is
fundamental to its safe handling and use in experimental design.
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Property

Value

CAS Number

624-31-7[1][4][5]

Molecular Formula

C7H7I[1][4]

Molecular Weight 218.03 g/mol [2][4]

Appearance Light yellow crystal or solid.[6][7]

Melting Point 33-36 °C (91.4-96.8 °F)[6]

Boiling Point 211.5 °C (412.7 °F) at 760 mmHg[6]

Flash Point 90 °C (194 °F) - closed cup[3][4][6]

- Insoluble in water.[7][8] Soluble in organic

Solubility )
solvents like methanol, ethanol, and ether.[8][9]
Stable at room temperature in closed containers

Stability under normal storage and handling conditions.

[7]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and maintain the

chemical's integrity.

Personal Protective Equipment (PPE)

[6]

Eye Protection: Wear safety glasses with side-shields conforming to EN166, or a face shield.

» Hand Protection: Handle with chemically resistant gloves (e.g., nitrile) inspected prior to use.

Use proper glove removal technique to avoid skin contact.

» Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[6]

A lab coat is mandatory.

» Respiratory Protection: Use a NIOSH (US) or EN 149 (EU) approved respirator if ventilation

is inadequate or for spill cleanup. A type N95 (US) dust mask is recommended for handling
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the solid.[3][4]

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.[1][5]

e Ensure emergency eye wash fountains and safety showers are readily available in the
immediate vicinity of any potential exposure.[1]

Storage Conditions

» Store in a cool, dry, and well-ventilated area.[5][6]

o Keep the container tightly closed when not in use.[1][5][6]

o Keep away from heat, sparks, open flames, and other sources of ignition.[1][5][6]
o Store locked up.[1]

Emergency Procedures
First-Aid Measures

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If not
breathing, give artificial respiration. Seek medical attention.[1]

o Skin Contact: Immediately wash with plenty of soap and water. If skin irritation occurs, get
medical advice/attention. Remove contaminated clothing and wash it before reuse.[1]

» Eye Contact: Immediately rinse cautiously with water for at least 15 minutes. Remove
contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get
medical advice/attention.[1]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[1]

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards: Combustible material.[6] Containers may explode when heated.[6]
Thermal decomposition can release hazardous gases like carbon monoxide, carbon dioxide,
and hydrogen iodide.[6]

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[6]

Accidental Release Measures

o Evacuate unnecessary personnel from the area.[1]

o Wear appropriate personal protective equipment (PPE).
o Ensure adequate ventilation.

e Avoid dust formation.[6]

e Remove all sources of ignition.[6]

o For small spills, sweep or shovel the material into a suitable, closed container for disposal.[1]
For large spills, dike the area and collect the material.[1]

e Do not let the product enter drains.

Incompatibility and Reactivity

Understanding the chemical incompatibilities of 4-iodotoluene is crucial for preventing
dangerous reactions.
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Caption: Chemical incompatibilities and hazardous decomposition products of 4-lodotoluene.

Experimental Protocols: Suzuki-Miyaura Coupling

4-lodotoluene is a common substrate in palladium-catalyzed cross-coupling reactions. The
following is a representative protocol for a Suzuki-Miyaura reaction. Note: This is a general
procedure and may require optimization for specific substrates. All steps should be performed

in a chemical fume hood.
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Caption: General workflow for a Suzuki-Miyaura cross-coupling reaction using 4-lodotoluene.

Reaction Setup

1. Add 4-iodotoluene (1.0 mmol),
arylboronic acid (1.2 mmaol),
and base (e.g., K2C0O3, 2.0 mmol)
to a flame-dried Schilenk flask.

2. Add Palladium catalyst

(e.g., Pd(PPh3)4, 0.02 mmol)
and solvent (e.g., Toluene/EtOH/H20).

3. Degas the mixture by bubbling
N2 or Argon through the solution
for 15-20 minutes.

Reaction

4. Heat the reaction mixture
(e.g., 80-100 °C) under inert atmosphere
and monitor by TLC or GC-MS.

Workup and| Purification
5. Cool to room temperature.

Dilute with an organic solvent
(e.g., Ethyl Acetate) and wash with water.

6. Dry the organic layer over

anhydrous Na2S04 or MgS0O4,
filter, and concentrate in vacuo.

7. Purify the crude product by

column chromatography or recrystallization.

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/10

Tech Support


https://www.benchchem.com/product/b166478?utm_src=pdf-body-img
https://www.benchchem.com/product/b166478?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Detailed Methodology:

Reaction Setup: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add 4-
iodotoluene (1.0 mmol, 1.0 equiv), the desired arylboronic acid (1.2 mmol, 1.2 equiv), and a
suitable base such as potassium carbonate (2.0 mmol, 2.0 equiv).

Catalyst and Solvent Addition: Under a counterflow of inert gas (Argon or Nitrogen), add the
palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0), 0.02 mmol, 2 mol%) and
the solvent system (e.g., a mixture of toluene, ethanol, and water).

Degassing: Seal the flask and degas the reaction mixture by bubbling the inert gas through
the solution for 15-20 minutes while stirring.

Reaction: Heat the mixture to the desired temperature (typically 80-100 °C) and stir
vigorously. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas
Chromatography-Mass Spectrometry (GC-MS).

Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with an
organic solvent such as ethyl acetate and transfer to a separatory funnel. Wash the organic
layer with water and then with brine.

Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.qg.,
sodium sulfate or magnesium sulfate), filter, and remove the solvent under reduced pressure
using a rotary evaporator.

Purification: Purify the resulting crude product by flash column chromatography on silica gel
or by recrystallization to obtain the pure biaryl product.

Disposal Considerations

Dispose of 4-iodotoluene and any contaminated materials in accordance with local, state, and

federal regulations. Do not allow the chemical to enter the environment.[1] It should be treated

as hazardous waste and disposed of at an approved waste disposal plant.[1]

This guide is intended to provide comprehensive safety and handling information. Always

consult the most up-to-date Safety Data Sheet (SDS) from your supplier before working with 4-
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iodotoluene and ensure that a thorough risk assessment is conducted for any new
experimental procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166478?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

